Cas no 2171628-93-4 (3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171628-93-4
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6339649
• PubChem ID: 165541586
• Update Time: 2025-06-20

3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1,4-dimethoxybutan-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171628-93-4
• EN300-1480462

• Inchi： 1S/C25H30N2O7/c1-32-12-11-16(14-33-2)26-24(30)22(13-23(28)29)27-25(31)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UMQCQMUYGQCNEI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(COC)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 123Ų

Additional information on 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171628-93-4)

3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171628-93-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethoxybutan-2-yl carbamoyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of this group in 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid suggests that the compound may be used as an intermediate in the synthesis of peptides or other bioactive molecules. The dimethoxybutan-2-yl carbamoyl moiety, on the other hand, adds additional functional groups that can be exploited for further chemical modifications or conjugations.

Recent studies have highlighted the potential of 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit potent anti-inflammatory properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation and immune responses.

In another study, published in the European Journal of Medicinal Chemistry, researchers explored the use of 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a potential therapeutic agent for neurodegenerative diseases. The compound was found to exhibit neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid may have significant therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route for 3-(1,4-dimethoxybutan-2-yl)carbamoyl-3-{(9H-fluoren)-9-yloxycarbonylamino}propanoic acid involves several key steps. Initially, the Fmoc protecting group is introduced onto an amino acid derivative through a coupling reaction with Fmoc chloride. Subsequently, the dimethoxybutan-2-yloxy group is introduced via a nucleophilic substitution reaction with an appropriate alcohol. Finally, the carbamoylation step is carried out using a suitable carbamoylating agent to form the final product.

The physicochemical properties of 3-(1,4-dimethoxybutan-2-yloxy)-3-{(9H-fluoren)-9-yloxycarbonylamino}propanoic acid have been extensively characterized. The compound is a white crystalline solid with a molecular weight of approximately 500 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but has limited solubility in water. These properties make it suitable for use in various biochemical assays and biological studies.

In terms of safety and handling, it is important to note that while 3-(1,4-dimethoxybutan)-2-yloxy)-3-{(9H-fluoren)-9-yloxycarbonylamino}propanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well ventilated area to minimize exposure.

The potential applications of 3-(1,4-dimethoxybutan)-2-yloxy)-3-{(9H-fluoren)-9-yloxycarbonylamino}propanoic acid extend beyond its use as an intermediate in peptide synthesis. Its unique structural features make it an attractive candidate for drug discovery and development efforts aimed at addressing unmet medical needs. For example, researchers are exploring its potential as a lead compound for developing new treatments for inflammatory diseases and neurodegenerative disorders.

In conclusion, 3-(1,4-dimethoxybutan)-2-yloxy)-3-{(9H-fluoren)-9-yloxycarbonylamino}propanoic acid (CAS No. 2171628-93-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an important molecule for further investigation and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.